Cas no 32754-06-6 (1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)
32754-06-6 structure
Product Name:1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
CAS No:32754-06-6
MF:C9H12N2O5S
MW:260.266981124878
CID:917219
PubChem ID:3034627
Update Time:2025-04-19
1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
- 4-Thiouridin
- Arabino-4-thiouridin
- AraCMP
- ara-cytidine 5'-monophosphate
- Aracytidine 5'-monophosphate
- Aracytidine 5'-phosphate
- CAR
- Cytarabine 5'-monophosphate
- Cytarabine monophosphate
- cytarabine monophostate
- CYTOSINE ARABINOSE-5'-PHOSPHATE
- Cytosine arabinoside 5'MP
- Cytosine arabinoside monophosphate
- CHEMBL390500
- 1-(beta-d-arabinofuranosyl)-4-thiouracil
- NSC 283420
- Arabino-4-thiouridine
- 2(1H)-Pyrimidinone, 1-beta-D-arabinofuranosyl-3,4-dihydro-4-thioxo-
- 32754-06-6
-
- Inchi: 1S/C9H12N2O5S/c12-3-4-6(13)7(14)8(16-4)11-2-1-5(17)10-9(11)15/h1-2,4,6-8,12-14H,3H2,(H,10,15,17)/t4-,6-,7+,8-/m1/s1
- InChI Key: ZLOIGESWDJYCTF-CCXZUQQUSA-N
- SMILES: S=C1C=CN(C(N1)=O)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O
Computed Properties
- Exact Mass: 260.04676
- Monoisotopic Mass: 260.04669266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 102.26
- LogP: -1.48260
1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
32754-06-6 (1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one) Related Products
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